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Compound of Interest

Compound Name: Magnesium hydroxycarbonate

Cat. No.: B096028

For Researchers, Scientists, and Drug Development Professionals

Magnesium hydroxycarbonate, a hydrated basic magnesium carbonate, presents a versatile
and cost-effective option for various industrial applications, ranging from polymer additives to
pharmaceutical excipients. This guide provides an objective comparison of its performance
against common alternatives, supported by available experimental data, to aid in material
selection and process optimization.

Executive Summary

Magnesium hydroxycarbonate offers a unique combination of properties, including flame
retardancy, reinforcing capabilities, and acid-neutralizing effects. In many applications, it serves
as a viable, and at times superior, alternative to materials such as aluminum hydroxide (ATH),
magnesium hydroxide, and calcium carbonate. Its cost-effectiveness, coupled with its
performance characteristics, makes it a compelling choice for manufacturers and researchers.
This analysis delves into its utility as a flame retardant, a reinforcing filler in elastomers, and an
active pharmaceutical ingredient, providing a quantitative comparison of its benefits.

Cost Analysis

The economic viability of an industrial raw material is a critical factor in its selection. The
following table summarizes the approximate price ranges for magnesium hydroxycarbonate
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and its common alternatives. Prices are subject to variation based on purity, particle size,
surface treatment, and supplier.

Approximate Price

Material Industrial Application(s) .
(USDI/Metric Ton)
) Flame Retardant, Polymer
Magnesium Hydroxycarbonate ] ) $200 - $800+[1]
Filler, Antacid
Aluminum Hydroxide (ATH) Flame Retardant, Filler $285 - $680[2]
] ] Flame Retardant, Antacid,
Magnesium Hydroxide _ $465 - $1015[3]
Filler
Calcium Carbonate Polymer Filler, Antacid $50 - $400[4][5]

Performance Analysis in Key Industrial Applications
Flame Retardant in Polymers

Magnesium hydroxycarbonate acts as an effective flame retardant, particularly in
thermoplastics. Its mechanism involves the endothermic release of water and carbon dioxide
upon heating, which cools the material and dilutes flammable gases.

Comparative Performance Data:
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Flame Limiting
Polymer Matrix Retardant (60 Oxygen Index UL-94 Rating Source(s)
wt%) (LOI) (%)
Magnesium
Carbonate
Polypropylene ) o
PP) Hydroxide 28.2 V-0 (no dripping) [6]
Pentahydrate
(MCHP)
) Slightly less
Polypropylene Aluminum )
) effective than - [6]
(PP) Hydroxide (ATH)
MCHP
) Slightly less
Polypropylene Magnesium )
) effective than - [6]
(PP) Hydroxide
MCHP
Anhydrous
Magnesium
Ethylene-vinyl Carbonate
27.6 V-0 [7]
acetate (EVA) (AMC) @ 45
wt% + HPCTP @
5 wt%
Ethylene-vinyl
Neat EVA 20 - [8]

acetate (EVA)

Key Benefits:

» Higher Decomposition Temperature: Magnesium hydroxycarbonate generally has a

thermal stability intermediate between ATH and magnesium hydroxide, making it suitable for

processing a wider range of polymers without premature decomposition.[6]

e Synergistic Effects: It can be used in conjunction with other flame retardants to enhance

overall performance.[7]

* Smoke Suppression: The release of water vapor and carbon dioxide aids in smoke

suppression.
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Reinforcing Filler in Rubber

In the rubber industry, fillers are crucial for improving mechanical properties and reducing
costs.[2] Magnesium hydroxycarbonate can enhance the hardness, tensile strength, and
wear resistance of rubber compounds.

Comparative Performance Data (Natural Rubber Composites):

. Filler Loading Tensile Elongation at
Filler Type Source(s)
(phr) Strength (MPa) Break (%)
Magnesium
80 ~12 ~400 [9]
Carbonate
Magnesium
180 ~8 ~100 [9]
Carbonate
Calcium Increased from Increased from
10 ) ) [10]
Carbonate baseline baseline
Calcium
40 ~24 ~550 [11]
Carbonate
Unfilled Natural
~13 ~700 [11]

Rubber

Key Benefits:

» Reinforcement: Magnesium carbonate particles can be well-incorporated into the rubber
matrix, leading to improved mechanical properties.[9]

» Cost Reduction: As a filler, it can reduce the overall cost of the rubber compound.[2]

o Processability: It can act as a processing aid, improving the flow and handling of the rubber
during manufacturing.

Antacid in Pharmaceuticals

Magnesium hydroxycarbonate is utilized in pharmaceutical formulations as an antacid to
neutralize stomach acid. Its effectiveness is measured by its acid-neutralizing capacity (ANC).
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Comparative Performance Data:

] Theoretical Acid
Antacid Raw

. Neutralizing Key Characteristics Source(s)
Material )
Capacity (mEq/g)
Magnesium Moderate onset of
~14.7 ) [4]
Hydroxycarbonate action.

_ Rapid onset, but can
Calcium Carbonate ~20.0 ) [12]
cause acid rebound.

High neutralizing
Magnesium Hydroxide  ~34.3 capacity, can have a [13]

laxative effect.

) ) Slow onset, can cause
Aluminum Hydroxide ~25.6 o [12]
constipation.

Key Benefits:

o Effective Neutralization: Provides a good balance of neutralizing capacity and reaction
speed.[4]

o Combination Therapy: Often used in combination with other antacids like aluminum
hydroxide to balance side effects.[14]

o Cost-Effective: Generally an economical choice for antacid formulations.[14]

Experimental Protocols
Synthesis of Magnhesium Hydroxycarbonate

A common method for synthesizing magnesium hydroxycarbonate is through the carbonation
of a magnesium hydroxide slurry.[15]

Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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